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Compound of Interest

Compound Name: Antimicrobial agent-27

Cat. No.: B12379343

An In-depth Technical Guide to "Antimicrobial
Agent-27"

Disclaimer: The term "Antimicrobial agent-27" is not a standardized nomenclature and has
been used to describe several distinct chemical and biological entities in scientific literature.
This guide focuses on the most concretely defined small molecule compound, a 2,4-
diaminoquinazoline derivative (CAS 65795-51-9), due to the availability of specific chemical
data. Other agents also designated as "27" are briefly summarized for comprehensive
coverage.

Part 1: 2,4-Diaminoquinazoline Derivative (CAS
65795-51-9)

This compound, also referred to as "Antibacterial agent 27," is a synthetic molecule belonging
to the diaminoquinazoline class of compounds, which are known for their activity as
dihydrofolate reductase inhibitors.

Chemical Structure and Properties

The chemical structure and key physicochemical properties of the 2,4-diaminoquinazoline
derivative are summarized below.
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o Chemical Structure: (Structure image would be placed here in a formal whitepaper; for this

format, a SMILES representation is provided in the table.)

e Quantitative Data Summary:

Property Value Reference(s)
CAS Number 65795-51-9 [1][2][3]
Molecular Formula CisH14Ne [1][2]13]
Molecular Weight 314.34 g/mol [1112][3]
Appearance Solid (Off-white to light brown) [3]

Nclnc(N)c2cc(CN3C=C(C#N)
C=C3)ccc2nl

SMILES

[2]

Soluble in DMSO: 100 mg/mL
Solubility (318.13 mM). Requires
sonication for dissolution.

[1]

Powder: Store at -20°C for up
. to 3 years. In solvent: Store at
Storage Conditions
-80°C for up to 6 months or

-20°C for up to 1 month.

[1]

Purity (Typical) >98.00%

[3]

Antimicrobial Activity and Mechanism of Action

This agent has demonstrated potent activity against fungal pathogens of the Candida species.

[1] The primary mechanism of action for the 2,4-diaminoquinazoline class of compounds is the

inhibition of the enzyme Dihydrofolate Reductase (DHFR).[4]

DHFR is a critical enzyme in the folic acid synthesis pathway. It catalyzes the reduction of

dihydrofolate (DHF) to tetrahydrofolate (THF). THF is an essential cofactor for the synthesis of

purines and thymidylate, which are the necessary building blocks for DNA synthesis and

cellular replication.[5] By inhibiting DHFR, the agent effectively halts DNA synthesis, leading to
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cell death.[5] This mechanism is particularly effective against rapidly dividing cells, such as

pathogenic microorganisms.[4]

e Quantitative Biological Activity:

Assay Type Organism/Cell Line  Value Reference(s)
Antifungal Activity ) ) 1.39 pg/mL
Candida species [61[7]
(MIC) (GeoMean)
DHFR Inhibition (ICs0)  Mouse L1210 cells 40 nM
 Signaling Pathway Diagram:
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Preparation

Culture Candida Prepare Serial Dilutions
Isolates of Agent-27

Prepare Standardized
Inoculum

Inoculate Microtiter Plate

Incubate at 35°C
(24-48h)

Ana )/sis
Visually Inspect for
Growth Inhibition
(Determine MIC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://file.glpbio.com/quotepdf/product.php?token=1YeWxv0lWmbxJJsYGFSLf34DEDE4aNqQ0GWCHblPzSYsXKmtx_elEoTX0A-hIllsqq7ERKa2hgS3-qQ6E7TAhsCwT6wy1BPgovzsKKWuhYiWS9ReDWsAC390CI3ZRjCitaBLlkfq5bF2w
https://www.clinisciences.com/nl/-186/antibacterial-agent-27-65795-51-24527173.html
https://www.clinisciences.com/nl/-186/antibacterial-agent-27-65795-51-24527173.html
https://file.glpbio.com/quotepdf/coa.php?token=2TRJi19quwbWxxsf4iBoJj1d4wgqOE9E0X2_2oPdPB-6K35JHR4NqU3kvazkt_pSSktI_R9RngOtFEVjcbkqi6EZh0A7hATBbt5IPvRDnxOGqeKnO5z2DyFRaUxslyJT2447z97liEpmS
https://en.wikipedia.org/wiki/Dihydrofolate_reductase_inhibitor
https://synapse.patsnap.com/article/what-are-dhfr-inhibitors-and-how-do-they-work
https://pubmed.ncbi.nlm.nih.gov/426507/
https://pubmed.ncbi.nlm.nih.gov/426507/
https://pmc.ncbi.nlm.nih.gov/articles/PMC352604/
https://pmc.ncbi.nlm.nih.gov/articles/PMC352604/
https://www.benchchem.com/product/b12379343#antimicrobial-agent-27-chemical-structure-and-properties
https://www.benchchem.com/product/b12379343#antimicrobial-agent-27-chemical-structure-and-properties
https://www.benchchem.com/product/b12379343#antimicrobial-agent-27-chemical-structure-and-properties
https://www.benchchem.com/product/b12379343#antimicrobial-agent-27-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12379343?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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